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Compound of Interest

Compound Name: 3-Methylpentanoic acid

Cat. No.: B089800

Essential Safety and Handling Guide for 3-
Methylpentanoic Acid

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling, storage, and
disposal of 3-Methylpentanoic acid. Adherence to these protocols is essential for ensuring a

safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Methylpentanoic acid is a combustible liquid that can cause severe skin burns and serious
eye damage.[1][2] Appropriate personal protective equipment is mandatory to minimize
exposure and ensure personal safety.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Required PPE Specifications

o Must be worn at all times when
] Safety glasses with side ) )
Eye Protection ) handling the chemical to
shields or goggles ]
protect against splashes.[1]

Nitrile or butyl rubber gloves
) ] ] are recommended. Gloves
Hand Protection Chemical-resistant gloves )
must be inspected for tears or

holes before use.[3]

A standard lab coat should be
worn to protect skin and

Body Protection Laboratory coat ) o
clothing from contamination.[1]

[3]

Required in case of insufficient
ventilation.[1] A full face-piece
chemical cartridge-type
Respiratory Protection NIOSH-approved respirator respirator may be necessary in
the presence of vapors or if
there is a danger of liquid

splashes.

Physical and Chemical Properties

Understanding the physical and chemical properties of 3-Methylpentanoic acid is crucial for
safe handling and storage.

Table 2: Physicochemical Data for 3-Methylpentanoic Acid
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Property

Value

Molecular Formula

CeH1202

Molecular Weight 116.16 g/mol [1]

Appearance Colorless liquid[4]

Odor Sour, pungent

Boiling Point 196-198 °C (385-388 °F)[1][4][5]
Melting Point -41 °C (-42 °F)[4][5]

Flash Point 85 °C (185 °F) - closed cup[6]
Density 0.93 g/mL at 25 °C (77 °F)[4]

Solubility in Water

Limited

Operational Plan: Handling and Disposal

Preparation and Handling

Ventilation: Always handle 3-Methylpentanoic acid in a well-ventilated area, preferably

within a certified chemical fume hood to minimize inhalation of vapors.[1][5]

Preventing Ignition: Keep away from heat, hot surfaces, sparks, open flames, and other

ignition sources. No smoking.[1][7] Use non-sparking tools.[5]

Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke

when using this product.[1]

Storage

« Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][7]

« Store locked up.[1][7]

Keep cool.[1][7]

» Store apart from incompatible materials such as bases and reducing agents.[7]
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Disposal

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1][5][7]

o The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[5] Do not discharge to sewer systems.[5]

Emergency Procedures
Accidental Exposure First Aid

o Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or
doctor.[1][7]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.
Wash contaminated clothing before reuse.[1][7] If skin irritation occurs, get medical
advice/attention.[4]

« Inhalation: Remove person to fresh air and keep comfortable for breathing.[1] If breathing is
difficult, give oxygen. If not breathing, give artificial respiration.[5] Call a poison center or
doctor if you feel unwell.[4][8]

 Ingestion: Rinse mouth. Do NOT induce vomiting.[1][7] Never give anything by mouth to an
unconscious person.[5] Call a poison center or doctor immediately.[5][7]

Spill Response Workflow

In the event of a spill, follow the established workflow to ensure safety and proper cleanup.
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Spill Detected

Evacuate Immediate Area
Alert Others

Don Appropriate PPE

Contain the Spill
(Use absorbent material)

Ensure Adequate Ventilation

Collect and Arrange Disposal
(Use non-sparking tools)

Decontaminate Area and Equipment

Dispose of Waste in
Sealed Containers

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for handling a 3-Methylpentanoic acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

